Cas no 1447949-19-0 (2,4,6-Trichloro-8-methoxyquinolin-3-amine)

• Product Name: 2,4,6-Trichloro-8-methoxyquinolin-3-amine
• CAS No: 1447949-19-0
• MF: C₁₀H₇Cl₃N₂O
• MW: 277.534379243851
• CID: 5060415
• Update Time: 2025-05-26

2,4,6-Trichloro-8-methoxyquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trichloro-8-methoxyquinolin-3-amine
• 2,4,6-Trichloro-8-methoxy-quinolin-3-ylamine

• Inchi： 1S/C10H7Cl3N2O/c1-16-6-3-4(11)2-5-7(12)8(14)10(13)15-9(5)6/h2-3H,14H2,1H3
• InChI Key： BFNRWAMPOKQCSC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C2C(=CC(=CC2=1)Cl)OC)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 3.7
• Topological Polar Surface Area: 48.1

Additional information on 2,4,6-Trichloro-8-methoxyquinolin-3-amine

Introduction to 2,4,6-Trichloro-8-methoxyquinolin-3-amine (CAS No. 1447949-19-0)

2,4,6-Trichloro-8-methoxyquinolin-3-amine, identified by its Chemical Abstracts Service (CAS) number 1447949-19-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the quinoline class, a family of molecules known for their diverse biological activities and applications in drug development. The structural features of 2,4,6-Trichloro-8-methoxyquinolin-3-amine, particularly its chlorinated and methoxylated substituents, contribute to its unique chemical properties and potential therapeutic utilities.

The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of chlorine atoms at the 2, 4, and 6 positions enhances the electron-withdrawing effect of the molecule, while the methoxy group at the 8-position introduces a polar moiety that can influence solubility and metabolic stability. These modifications make 2,4,6-Trichloro-8-methoxyquinolin-3-amine a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in quinoline derivatives as scaffolds for developing novel therapeutic agents. The compound’s ability to interact with biological targets such as enzymes and receptors has been extensively studied. For instance, modifications in the quinoline ring system have been shown to modulate the activity of enzymes involved in signal transduction pathways relevant to cancer and inflammation. The presence of multiple halogen atoms in 2,4,6-Trichloro-8-methoxyquinolin-3-amine may enhance its binding affinity to these targets due to increased electrophilicity and lipophilicity.

One of the most compelling aspects of 2,4,6-Trichloro-8-methoxyquinolin-3-amine is its potential as a lead compound for further optimization. Researchers have leveraged computational methods and high-throughput screening to identify derivatives with improved pharmacokinetic profiles and target specificity. The compound’s structural flexibility allows for modifications that can fine-tune its biological activity while minimizing off-target effects. This adaptability has made it a valuable tool in the development of next-generation therapeutics.

Recent studies have highlighted the role of quinoline derivatives in addressing emerging therapeutic challenges. For example, the increasing prevalence of drug-resistant pathogens has spurred research into novel antimicrobial agents. 2,4,6-Trichloro-8-methoxyquinolin-3-amine has been investigated for its potential to disrupt essential bacterial processes such as DNA replication and protein synthesis. Its structural features may enable it to interfere with bacterial enzymes in a manner similar to existing antibiotics but with improved efficacy against resistant strains.

The synthesis of 2,4,6-Trichloro-8-methoxyquinolin-3-amine is another area of active interest. Advances in synthetic methodologies have enabled the efficient preparation of complex quinoline derivatives under mild conditions. These improvements have reduced costs and increased yields, making it more feasible to explore the compound’s pharmacological potential. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework while maintaining high selectivity.

The pharmacological profile of 2,4,6-Trichloro-8-methoxyquinolin-3-amine is still being elucidated through preclinical studies. Initial findings suggest that it may exhibit potent activity against various disease targets. Its ability to modulate key biological pathways makes it a versatile candidate for treating conditions ranging from infectious diseases to chronic disorders like cancer and inflammation. Further research is needed to fully understand its mechanism of action and optimize its therapeutic index.

In conclusion,2,4,6-Trichloro-8-methoxyquinolin-3-amine (CAS No. 1447949-19-0) represents a significant advancement in quinoline-based drug discovery. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound,2,4,6-Trichloro-8-methoxyquinolin-3-amine is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.